Cas no 5057-93-2 ((2R,3S)-2,3-dihydroxy-butanoic acid)

• Product Name: (2R,3S)-2,3-dihydroxy-butanoic acid
• CAS No: 5057-93-2
• MF: C₄H₈O₄
• MW: 120.103921890259
• CID: 933945
• PubChem ID: 10964471
• Update Time: 2025-04-19

(2R,3S)-2,3-dihydroxy-butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-2,3-dihydroxy-butanoic acid
• (2S,3R)-2,3-Dihydroxybutanoic acid
• 4-deoxy-threonic acid
• butanoic acid, 2,3-dihydroxy-, (2S,3R)-
• 4-Deoxythreonic acid
• 4-deoxy-threonate
• (+/-)-erythro-2,3-dihydroxybutyric acid
• 1Q7QK2AE75
• 15851-58-8
• 5057-93-2
• CHEBI:86391
• EN300-6974806
• Q27159126
• SCHEMBL7521221
• 2,3-threo-dihydroxybutyric acid
• (+/-)-erythro-2,3-dihydroxybutyrate
• Butyric acid, 2,3-dihydroxy-, D-threo-
• (2R,3S)-rel-2,3-dihydroxy--Butanoic acid
• rel-(2R,3S)-2,3-Dihydroxybutanoic acid
• 4-Deoxythreonic acid, (-)
• AT23378
• (-)-Threo-2,3-dihydroxybutyric acid
• (R*,S*)-2,3-dihydroxybutanoate
• UNII-1Q7QK2AE75
• 4-deoxythreonate
• [2S,3R,(-)]-2,3-Dihydroxybutyric acid
• DTXSID401283459
• (2R,3S)-rel-2,3-dihydroxy--Butanoate
• (R*,S*)-2,3-dihydroxybutanoic acid
• 2,3-threo-dihydroxybutyrate
• erythro-2,3-dihydroxybutyric acid
• erythro-2,3-dihydroxybutyrate

• Inchi： 1S/C4H8O4/c1-2(5)3(6)4(7)8/h2-3,5-6H,1H3,(H,7,8)/t2-,3+/m1/s1
• InChI Key： LOUGYXZSURQALL-GBXIJSLDSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)O)O

Computed Properties

• Exact Mass: 120.04224
• Monoisotopic Mass: 120.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76